Cas no 114969-82-3 (4-Pyrimidinecarbonitrile,5,6-dimethyl-)

4-Pyrimidinecarbonitrile,5,6-dimethyl- structure
114969-82-3 structure
Product name:4-Pyrimidinecarbonitrile,5,6-dimethyl-
CAS No:114969-82-3
MF:C7H7N3
MW:133.150580644608
CID:130560
PubChem ID:13860994

4-Pyrimidinecarbonitrile,5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarbonitrile,5,6-dimethyl-
    • 4-Pyrimidinecarbonitrile, 5,6-dimethyl- (9CI)
    • 5,6-dimethylpyrimidine-4-carbonitrile
    • SCHEMBL23942195
    • AKOS022633444
    • F1967-5683
    • 114969-82-3
    • Inchi: InChI=1S/C7H7N3/c1-5-6(2)9-4-10-7(5)3-8/h4H,1-2H3
    • InChI Key: XONDZYJZKUQTQP-UHFFFAOYSA-N
    • SMILES: N#CC1=NC=NC(C)=C1C

Computed Properties

  • Exact Mass: 133.06411
  • Monoisotopic Mass: 133.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57

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